Cas no 2305503-59-5 (N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide)
N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide Chemical and Physical Properties
Names and Identifiers
-
- N-[[2-(3-Methylphenoxy)phenyl]methyl]prop-2-enamide
- 2305503-59-5
- EN300-26575230
- N-{[2-(3-methylphenoxy)phenyl]methyl}prop-2-enamide
- Z3024769060
- N-[[2-(3-Methylphenoxy)phenyl]methyl]-2-propenamide
- N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide
-
- Inchi: 1S/C17H17NO2/c1-3-17(19)18-12-14-8-4-5-10-16(14)20-15-9-6-7-13(2)11-15/h3-11H,1,12H2,2H3,(H,18,19)
- InChI Key: HZMRNDKMHGJTTL-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC(C)=C1)C1C=CC=CC=1CNC(C=C)=O
Computed Properties
- Exact Mass: 267.125928785g/mol
- Monoisotopic Mass: 267.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 38.3Ų
N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26575230-0.05g |
N-{[2-(3-methylphenoxy)phenyl]methyl}prop-2-enamide |
2305503-59-5 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide
Introduction to N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide and Its Significance in Modern Chemical Research
N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide, a compound with the CAS number 2305503-59-5, represents a fascinating subject of study in the realm of chemical biology and pharmaceutical development. This compound, characterized by its intricate molecular structure, has garnered significant attention due to its potential applications in various therapeutic areas. The presence of a phenyl ring substituted with a 3-methylphenoxy group and an amide linkage to a prop-2-enyl moiety contributes to its unique chemical properties, making it a valuable candidate for further exploration.
The N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide structure is not merely a collection of atoms but a meticulously crafted molecule that interacts with biological systems in complex ways. The 3-methylphenoxy group, in particular, introduces a level of lipophilicity that can influence the compound's solubility and permeability across biological membranes. This feature is crucial in drug design, as it can enhance the compound's ability to reach its target site within the body. Additionally, the prop-2-enamide moiety contributes to the molecule's overall functionality, enabling it to participate in various biochemical interactions.
In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with diseases. The N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide has emerged as a promising candidate in this context. Its molecular framework suggests potential activity in areas such as inflammation, pain management, and neurodegenerative disorders. The compound's ability to interact with specific enzymes and receptors has been a focal point for researchers aiming to develop new therapeutic agents.
One of the most intriguing aspects of N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide is its structural similarity to known bioactive molecules. This similarity has allowed researchers to leverage existing knowledge and data to predict possible mechanisms of action. Computational studies have been instrumental in understanding how this compound might bind to its target proteins and modulate cellular processes. These studies often involve molecular docking simulations, which predict the interactions between the compound and its biological targets with high accuracy.
The CAS number 2305503-59-5 provides a unique identifier for this compound, ensuring consistency and clarity in scientific literature and databases. This standardized nomenclature is essential for researchers who need to reference specific compounds accurately. The CAS system helps prevent confusion arising from alternative names or synonyms, thereby facilitating efficient communication within the scientific community.
Recent advancements in analytical chemistry have enabled more precise characterization of N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have provided detailed insights into the compound's structure and purity. These analytical methods are crucial for ensuring that the compound meets the stringent standards required for pharmaceutical use. High-resolution structural data not only confirm the identity of the compound but also provide valuable information for designing derivatives with enhanced properties.
The pharmacological potential of N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide has been explored through both preclinical and clinical studies. Preclinical research often involves testing the compound in cell culture models and animal models to assess its efficacy and safety profile. These studies help identify potential therapeutic benefits while also uncovering any adverse effects that might need to be addressed before human trials can begin.
In clinical settings, the N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide has been investigated for its potential role in treating various conditions. For instance, its anti-inflammatory properties have been studied in contexts such as rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key inflammatory pathways has shown promise in reducing symptoms and improving patient outcomes. Similarly, its potential as an analgesic has been explored in chronic pain conditions, where traditional treatments may not be fully effective.
The development of new drugs is a lengthy and complex process that involves multiple stages of research and testing. However, compounds like N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide offer hope for discovering novel therapeutic agents that can address unmet medical needs. The combination of computational modeling, high-throughput screening, and traditional experimental methods continues to streamline drug discovery efforts, making it possible to identify promising candidates more efficiently than ever before.
The future of research on N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide looks promising, with ongoing studies aimed at optimizing its pharmacological properties and exploring new applications. Advances in synthetic chemistry may enable the development of analogs with improved bioavailability or reduced side effects. Additionally, interdisciplinary approaches that integrate chemical biology with computational biology are likely to yield new insights into how this compound interacts with biological systems.
In conclusion,N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide (CAS number 2305503-59-5) represents a significant advancement in chemical research with potential implications for human health. Its unique structure and promising pharmacological profile make it a valuable subject for further investigation. As research continues to uncover new applications and refine existing knowledge,this compound is poised to play an important role in the development of next-generation therapeutics。
2305503-59-5 (N-{2-(3-methylphenoxy)phenylmethyl}prop-2-enamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)